N~1~-(2,5-dimethoxyphenyl)-N~2~-(4-ethoxyphenyl)-N~2~-{[4-(methylthio)phenyl]sulfonyl}glycinamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-(4-ethoxy-N-(4-methylsulfanylphenyl)sulfonylanilino)acetamide
• InChI: InChI=1S/C25H28N2O6S2/c1-5-33-19-8-6-18(7-9-19)27(35(29,30)22-13-11-21(34-4)12-14-22)17-25(28)26-23-16-20(31-2)10-15-24(23)32-3/h6-16H,5,17H2,1-4H3,(H,26,28)
• InChI Key: WGCOVXNWYBNJSX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(CC(=O)NC2=C(C=CC(=C2)OC)OC)S(=O)(=O)C3=CC=C(C=C3)SC
• Molecular Formula: C25H28N2O6S2
• Molecular Weight: 516.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has a glycinamide core, which is a derivative of glycine, the simplest amino acid. Attached to this core are three aromatic rings (phenyl groups), each with different substituents: one has two methoxy groups (OCH3), another has an ethoxy group (OC2H5), and the third has a methylthio group (SCH3) and a sulfonyl group (SO2). These substituents can significantly affect the compound’s properties and reactivity.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. Without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The presence of multiple aromatic rings and a variety of functional groups would make this molecule quite rigid and planar. The electron-donating methoxy and methylthio groups and the electron-withdrawing sulfonyl group could create interesting electronic effects within the molecule.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure and the functional groups present. For example, it would likely be a solid at room temperature, and its solubility would depend on the polarity of the solvent.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be a drug, it would interact with certain biological targets in the body. Without more information, it’s difficult to speculate further.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. It could also involve modifying the structure to see how this affects its properties.